1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride
Overview
Description
1-(3,5-Dichloropyridin-2-yl)methanamine hydrochloride, also known as DCPMH, is a synthetic compound that is used in a variety of scientific research applications. It is a versatile compound that can be used in a wide range of experiments, and its unique properties make it suitable for a variety of purposes.
Scientific Research Applications
1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride has a variety of uses in scientific research. It is commonly used as a reagent for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst for a variety of reactions, and as a ligand for coordination complexes. Additionally, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride can be used as a scavenger in chromatographic separations and as an inhibitor of enzymes.
Mechanism of Action
The mechanism of action of 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride is not fully understood. It is believed that the compound acts as a chelating agent, which means that it binds to metal ions in aqueous solutions. This binding can affect the reactivity of the metal ions, and can also affect the solubility of other compounds. Additionally, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride can act as an acid, and can also act as an electron donor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride are not fully understood. However, it is known that the compound can act as an inhibitor of certain enzymes, and can also affect the activity of certain proteins. Additionally, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride can act as a chelating agent, which can affect the solubility of other compounds.
Advantages and Limitations for Lab Experiments
1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride has several advantages for use in lab experiments. It is a versatile compound, and can be used in a variety of reactions. Additionally, it is relatively easy to synthesize, and can be stored for long periods of time. However, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride can also be toxic if not handled properly, and should be used with caution.
Future Directions
There are a number of potential future directions for the use of 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride. It could be used to synthesize a variety of organic compounds, including pharmaceuticals and agrochemicals. Additionally, it could be used as a catalyst for a variety of reactions, and as a ligand for coordination complexes. Additionally, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride could be used as an inhibitor of enzymes, and as a scavenger in chromatographic separations. Finally, further research could be conducted to better understand the biochemical and physiological effects of 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride.
Synthesis Methods
1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride can be synthesized through a process involving the reaction of 3,5-dichloropyridine and methylamine. This reaction is typically performed in aqueous solution, and the resulting product is a white solid. The reaction is typically performed at room temperature for a period of time ranging from a few hours to several days. The reaction can also be performed in an inert atmosphere, such as nitrogen or argon, to reduce the risk of oxidation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride involves the reaction of 3,5-dichloropyridine with formaldehyde followed by reduction with sodium borohydride to yield 1-(3,5-dichloropyridin-2-yl)methanol. This intermediate is then reacted with ammonia to form the final product, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride.", "Starting Materials": [ "3,5-dichloropyridine", "Formaldehyde", "Sodium borohydride", "Ammonia", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 3,5-dichloropyridine is reacted with formaldehyde in the presence of hydrochloric acid and water to yield 1-(3,5-dichloropyridin-2-yl)methanol.", "Step 2: The intermediate 1-(3,5-dichloropyridin-2-yl)methanol is then reduced with sodium borohydride to form 1-(3,5-dichloropyridin-2-yl)methanamine.", "Step 3: The final product, 1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride, is obtained by reacting 1-(3,5-dichloropyridin-2-yl)methanamine with hydrochloric acid." ] } | |
CAS RN |
239113-20-3 |
Product Name |
1-(3,5-dichloropyridin-2-yl)methanamine hydrochloride |
Molecular Formula |
C6H7Cl3N2 |
Molecular Weight |
213.5 |
Purity |
95 |
Origin of Product |
United States |
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